Cas no 2229156-04-9 (2-(1-amino-2,2-difluorocyclopropyl)-5-chlorophenol)

• Product Name: 2-(1-amino-2,2-difluorocyclopropyl)-5-chlorophenol
• CAS No: 2229156-04-9
• MF: C₉H₈ClF₂NO
• MW: 219.615728378296
• CID: 6428617
• PubChem ID: 165648848
• Update Time: 2025-08-03

2-(1-amino-2,2-difluorocyclopropyl)-5-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2,2-difluorocyclopropyl)-5-chlorophenol
• 2229156-04-9
• EN300-1943279

• Inchi： 1S/C9H8ClF2NO/c10-5-1-2-6(7(14)3-5)8(13)4-9(8,11)12/h1-3,14H,4,13H2
• InChI Key： RFRCUXFEWQHZRD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C1(CC1(F)F)N

Computed Properties

• Exact Mass: 219.0262479g/mol
• Monoisotopic Mass: 219.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-amino-2,2-difluorocyclopropyl)-5-chlorophenol

Comprehensive Overview of 2-(1-amino-2,2-difluorocyclopropyl)-5-chlorophenol (CAS No. 2229156-04-9)

The compound 2-(1-amino-2,2-difluorocyclopropyl)-5-chlorophenol (CAS No. 2229156-04-9) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclopropyl moiety and the chlorophenol group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive molecules, given its ability to modulate biological activity through selective interactions.

In recent years, the demand for fluorinated compounds like 2-(1-amino-2,2-difluorocyclopropyl)-5-chlorophenol has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to incorporate fluorine atoms into molecular frameworks to improve pharmacokinetic properties. The compound's amino and chlorophenol functionalities further expand its utility in synthetic chemistry, enabling diverse derivatization strategies.

From an industrial perspective, CAS No. 2229156-04-9 is often explored for its role in developing crop protection agents and pharmaceutical intermediates. The agrochemical sector, for instance, values such structures for their potential to target specific pests while minimizing environmental impact. Meanwhile, in pharmaceuticals, the compound's scaffold is investigated for its ability to interact with enzymes or receptors, making it a focal point in medicinal chemistry projects.

One of the most frequently asked questions about 2-(1-amino-2,2-difluorocyclopropyl)-5-chlorophenol revolves around its synthetic accessibility. Researchers often seek efficient routes to produce this compound at scale, with emphasis on green chemistry principles to reduce waste and energy consumption. Additionally, its physicochemical properties, such as solubility and stability under various conditions, are critical for formulation scientists.

The rise of AI-driven drug discovery has also brought attention to compounds like CAS No. 2229156-04-9. Machine learning models are increasingly used to predict the bioactivity and toxicity of such molecules, accelerating the identification of lead candidates. This intersection of computational chemistry and experimental validation highlights the compound's relevance in modern research paradigms.

Another area of interest is the compound's potential role in addressing antimicrobial resistance (AMR). With the global health community prioritizing new antimicrobial agents, 2-(1-amino-2,2-difluorocyclopropyl)-5-chlorophenol is being studied for its mechanism of action against resistant strains. Its chlorophenol component, known for its disinfectant properties, adds another layer of investigative appeal.

In conclusion, 2-(1-amino-2,2-difluorocyclopropyl)-5-chlorophenol (CAS No. 2229156-04-9) represents a versatile and scientifically intriguing compound. Its applications span multiple industries, from pharmaceuticals to agrochemicals, driven by its unique structural attributes and alignment with contemporary research trends. As synthetic methodologies and analytical technologies advance, this compound is poised to play an even more prominent role in innovation.